Cas no 102018-94-0 (2,4-Pentadienoic acid, 5-[3-methoxy-4-(phenylmethoxy)phenyl]-)

• Product name: 2,4-Pentadienoic acid, 5-[3-methoxy-4-(phenylmethoxy)phenyl]-
• CAS No: 102018-94-0
• MF: C₁₉H₁₈O₄
• MW: 310.34382
• CID: 1131464
• PubChem ID: 54225043

2,4-Pentadienoic acid, 5-[3-methoxy-4-(phenylmethoxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-[3-methoxy-4-(phenylmethoxy)phenyl]-
• 5-(3-methoxy-4-phenylmethoxyphenyl)penta-2,4-dienoic acid
• 102018-94-0
• 4-(4-benzyloxy-3-methoxyphenyl)-l,3-butadiene-1-carboxylic acid
• 4-(4-benzyloxy-3-methoxyphenyl)-1,3-butadiene-1-carboxylic acid
• QFGKFUXIYCPRDG-UHFFFAOYSA-N
• DTXSID60709880
• 5-[4-(Benzyloxy)-3-methoxyphenyl]penta-2,4-dienoic acid
• 5-(4-Benzyloxy-3-methoxyphenyl)-2,4-pentadienoic acid

• Inchi： InChI=1S/C19H18O4/c1-22-18-13-15(7-5-6-10-19(20)21)11-12-17(18)23-14-16-8-3-2-4-9-16/h2-13H,14H2,1H3,(H,20,21)
• InChI Key： QFGKFUXIYCPRDG-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1)C=CC=CC(=O)O)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 310.12054
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76